Cas no 2173996-73-9 (sodium 2-1-(hydroxymethyl)cyclobutylacetate)

• Product Name: sodium 2-1-(hydroxymethyl)cyclobutylacetate
• CAS No: 2173996-73-9
• MF: C₇H₁₁NaO₃
• MW: 166.150213479996
• CID: 5194034
• PubChem ID: 136574840
• Update Time: 2025-05-20

sodium 2-1-(hydroxymethyl)cyclobutylacetate Chemical and Physical Properties

Names and Identifiers

• sodium 2-[1-(hydroxymethyl)cyclobutyl]acetate
• Sodium 2-(1-(hydroxymethyl)cyclobutyl)acetate
• sodium;2-[1-(hydroxymethyl)cyclobutyl]acetate
• starbld0014564
• Z3069147331
• sodium 2-1-(hydroxymethyl)cyclobutylacetate

• Inchi： 1S/C7H12O3.Na/c8-5-7(2-1-3-7)4-6(9)10;/h8H,1-5H2,(H,9,10);/q;+1/p-1
• InChI Key： IGRCUSHASUSBHM-UHFFFAOYSA-M
• SMILES： [Na+].OCC1(CC(=O)[O-])CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 143
• Topological Polar Surface Area: 60.4

Additional information on sodium 2-1-(hydroxymethyl)cyclobutylacetate

Introduction to Sodium 2-1-(hydroxymethyl)cyclobutylacetate (CAS No. 2173996-73-9)

Sodium 2-1-(hydroxymethyl)cyclobutylacetate (CAS No. 2173996-73-9) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique cyclobutyl and hydroxymethyl functional groups, exhibits promising properties that make it a valuable candidate for various biochemical applications.

The molecular structure of sodium 2-1-(hydroxymethyl)cyclobutylacetate consists of a cyclobutyl ring substituted with a hydroxymethyl group and an acetate salt form. This structural configuration imparts distinct chemical reactivity and solubility characteristics, which are highly advantageous in drug formulation and synthesis. The presence of the hydroxymethyl group (-CH₂OH) enhances the compound's ability to participate in hydrogen bonding, making it particularly useful in the development of bioactive molecules that require strong intermolecular interactions.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents that leverage the unique properties of heterocyclic compounds. The cyclobutyl moiety in sodium 2-1-(hydroxymethyl)cyclobutylacetate is particularly noteworthy, as it provides a rigid scaffold that can be modified to create diverse pharmacophores. This structural feature has made it a focal point in the design of small-molecule drugs targeting various biological pathways.

One of the most compelling aspects of sodium 2-1-(hydroxymethyl)cyclobutylacetate is its potential application in the synthesis of enzyme inhibitors. The hydroxymethyl group serves as a versatile handle for further functionalization, allowing researchers to attach additional pharmacophores or modify existing ones to optimize binding affinity and selectivity. This flexibility has been exploited in the development of inhibitors for enzymes involved in metabolic disorders, cancer, and inflammatory diseases.

Recent studies have highlighted the compound's role in preclinical drug discovery. Researchers have demonstrated its efficacy in inhibiting specific enzymes by leveraging its cyclobutyl and hydroxymethyl functionalities to mimic natural substrates or interfere with enzyme activity. These findings suggest that sodium 2-1-(hydroxymethyl)cyclobutylacetate could serve as a lead compound for the development of novel therapeutics with improved pharmacokinetic profiles.

The compound's solubility profile is another critical factor contributing to its utility in pharmaceutical applications. Sodium salts generally exhibit good water solubility, which facilitates their use in oral and injectable formulations. This property is particularly important for drugs that require rapid absorption and distribution throughout the body. Additionally, the stability of sodium 2-1-(hydroxymethyl)cyclobutylacetate under various storage conditions makes it a reliable candidate for industrial-scale production.

In conclusion, sodium 2-1-(hydroxymethyl)cyclobutylacetate (CAS No. 2173996-73-9) represents a promising chemical entity with significant potential in pharmaceutical research. Its unique structural features, combined with its favorable physicochemical properties, position it as a valuable building block for the development of innovative therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow further.